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Compound of Interest

Compound Name: Potassium methacrylate

Cat. No.: B1592911

Abstract: This technical guide provides a detailed examination of potassium methacrylate, a
pivotal monomer in the synthesis of advanced functional polymers. The document elucidates its
fundamental chemical properties, including a precise determination of its molecular weight and
formula. It further explores its physicochemical characteristics, polymerization behavior, and
significant applications in the realm of drug development. This guide is designed to be an
essential resource for researchers, chemists, and pharmaceutical scientists, offering in-depth
technical knowledge and practical insights into the effective utilization of this versatile
compound.

Core Chemical Identity of Potassium Methacrylate

A thorough understanding of a monomer's foundational properties is paramount for its
successful application in polymer synthesis and material science. This section details the
essential chemical identifiers of potassium methacrylate.

Chemical Formula

The definitive chemical formula for potassium methacrylate is C4H5K02.[1][2][3] This formula
represents the elemental composition of one molecule of the compound, which is the
potassium salt of methacrylic acid.

Molecular Weight
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The molecular weight of potassium methacrylate is a critical parameter for stoichiometric
calculations in polymerization reactions and for the characterization of the resulting polymers.
Based on the atomic weights of its constituent atoms, the molecular weight is 124.18 g/mol .[2]

[31[41[5]

Table 1: Elemental Composition and Molecular Weight Calculation

Atomic Weight  Number of Total Mass (
Element Symbol

(g/mol) Atoms g/mol )
Carbon C 12.011 4 48.044
Hydrogen H 1.008 5 5.040
Potassium K 39.098 1 39.098
Oxygen o) 15.999 2 31.998
Total C4H5K02 124.18

Note: The molecular weight is a calculated value and may vary slightly depending on the
isotopic composition of the elements.

Chemical Structure

The structure of potassium methacrylate features a methacrylate anion and a potassium
cation. The methacrylate component contains a carbon-carbon double bond, which is the site
of polymerization.

Caption: Chemical Structure of Potassium Methacrylate

Physicochemical Properties and Handling

The physical and chemical properties of potassium methacrylate dictate its handling, storage,
and application.

Table 2: Key Physicochemical Properties
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Property Value

Appearance White to off-white crystalline powder.[1]
Solubility Highly soluble in water.

Melting Point Decomposes above 200°C.[2][3]

Stabili Hygroscopic; should be stored in a dry, inert
abili
Y atmosphere.

Expert Handling and Storage Insights

As a reactive monomer, potassium methacrylate requires careful handling to prevent
premature polymerization. It is often supplied with an inhibitor. For laboratory use, it should be
stored in a cool, dry, and dark environment. The hygroscopic nature of the salt necessitates
storage in tightly sealed containers to prevent moisture absorption, which can affect its
reactivity and the reproducibility of polymerization reactions.

Polymerization and Applications in Drug Delivery

Potassium methacrylate is primarily used as a monomer for the synthesis of poly(potassium
methacrylate).[2][5] This polymer is a polyelectrolyte and is classified as a "smart" material
due to its responsiveness to environmental stimuli, particularly pH.[2]

Polymerization Workflow: From Monomer to Polymer

The polymerization of potassium methacrylate is typically achieved through free-radical
polymerization. The general workflow is outlined below. The choice of initiator and reaction
conditions is critical as it dictates the molecular weight and polydispersity of the final polymer,
which in turn influences its material properties.
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Figure 2: Generalized Polymerization Workflow
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Caption: Generalized Polymerization Workflow

Application in pH-Responsive Drug Delivery
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Polymers and copolymers derived from potassium methacrylate are extensively investigated

for oral drug delivery systems.[6][7] The carboxylate groups on the polymer backbone are

ionizable. This allows the polymer to exhibit different conformations at varying pH levels, a

property that is exploited for enteric coatings and controlled-release matrices.

« In the acidic environment of the stomach (low pH): The carboxylate groups are protonated,

leading to a collapsed, hydrophobic polymer
degradation.

chain. This protects the encapsulated drug from

¢ In the more neutral pH of the intestines (higher pH): The carboxylate groups deprotonate,

resulting in electrostatic repulsion between the chains. This causes the polymer to swell and

release the drug.

Polymer Collapsed
Drug Protected

Stomach

(Low pH)

Transit to Intestine

Polymer Swells
Drug Released

Intestine (High pH)

Figure 3: pH-Responsive Behavior in Drug Delivery

Click to download full resolution via product page

Caption: pH-Responsive Behavior in Drug Delivery

Conclusion

Potassium methacrylate is a well-defined monomer with a molecular formula of C4H5K02

and a molecular weight of 124.18 g/mol . Its utility extends far beyond these fundamental

properties, serving as a critical building block for advanced, pH-responsive polymers. For

researchers and professionals in drug development, a comprehensive grasp of its chemical
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nature, handling requirements, and polymerization characteristics is essential for innovating in
areas such as controlled-release formulations and other advanced therapeutic systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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